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Compound of Interest

Compound Name: J 2922

Cat. No.: B1672716 Get Quote

A comprehensive search of publicly available scientific literature and chemical databases

reveals a significant lack of information regarding a specific molecule designated as

"Compound J 2922." Despite efforts to uncover its discovery, history, and mechanism of action,

the identity and scientific context of this compound remain elusive. This technical guide,

intended for researchers, scientists, and drug development professionals, serves to document

the current void of public knowledge and highlight the challenges in tracking compounds that

may exist primarily within internal research programs or have been referenced ambiguously in

unrelated literature.

While a specific chemical entity, 2,4-Bis(1,1-dimethylethyl)-6-((4-methoxyphenyl)methyl)-1-

methoxybenzene, has been associated with the designation "J 2922" and assigned the CAS

Number 71712-17-9, no further details regarding its synthesis, biological activity, or

developmental history are publicly accessible.[1]

Instances of the term "J 2922" appear in scientific publications, not as a compound, but as part

of grant acknowledgments or journal citation formatting. For example, a 2012 study on skeletal

muscle damage acknowledges support from the FWF Erwin Schroedinger grant J 2922.[2]

Similarly, other publications reference "J2922" within the context of journal page numbers or

article identifiers, indicating a reference to a publication rather than a chemical compound.[3][4]

[5]

The absence of dedicated research articles, patents, or conference proceedings on Compound

J 2922 suggests several possibilities:
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Internal Designation: "J 2922" may be an internal codename for a compound within a

pharmaceutical company or research institution that has not yet been, or will not be, publicly

disclosed.

Early-Stage Research: The compound may be in a very early stage of development, with no

published data available.

Discontinued Project: Research on J 2922 may have been discontinued before reaching the

publication stage.

Misinterpretation: The references to "J 2922" may be misinterpreted and do not refer to a

specific chemical compound in a research context.

Due to the lack of available data, it is not possible to provide quantitative data, detailed

experimental protocols, or visualizations of signaling pathways related to Compound J 2922 at

this time. Further information would be contingent on its disclosure by the originating research

entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

